N-((4-hydroxychroman-4-yl)methyl)-5-methylthiophene-2-sulfonamide

• IUPAC Name: N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-5-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C15H17NO4S2/c1-11-6-7-14(21-11)22(18,19)16-10-15(17)8-9-20-13-5-3-2-4-12(13)15/h2-7,16-17H,8-10H2,1H3
• InChI Key: UVRWWCKPWAJGNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NCC2(CCOC3=CC=CC=C32)O
• Molecular Formula: C15H17NO4S2
• Molecular Weight: 339.4 g/mol

Description

The N-((4-hydroxychroman-4-yl)methyl)-sulfonamide (N-4HCS) scaffold is a chemical structure found in various compounds. It has been identified in the context of antimalarial research.

Synthesis Analysis

A compound with the N-4HCS scaffold, DDD01035881, was discovered in a phenotypic screen. A photoactivatable N-4HCS derivative, probe 2, was synthesized to identify the cellular target of the N-4HCS series.

Scientific Research Applications

Malaria Research

. This makes it a potential candidate for the development of new antimalarial drugs.

Antioxidant Mechanisms

. Its structure could potentially interact with reactive oxygen species, neutralizing them and preventing oxidative stress.

Drug Development

. Its unique structure and properties could be leveraged to design new drugs with improved efficacy and safety profiles.

Pharmacological Targets

. This makes it a versatile tool in the development of new therapeutic agents.

Photopharmacology

. Benzimidazole-based photoswitches, such as this compound, could enable the optically-controlled investigation of many pharmacological targets.

Materials Science

. Its unique properties could be leveraged to develop new materials with improved performance and functionality.

Mechanism of Action

The N-4HCS compound DDD01035881 and its derivatives have been shown to block Plasmodium male gamete formation (microgametogenesis) with nanomolar activity. The 16 kDa Plasmodium falciparum parasitophorous vacuole membrane protein Pfs16 was identified as the likely cellular target of the N-4HCS series.

Future Directions

The N-4HCS scaffold family, including DDD01035881, is seen as a powerful starting point from which future transmission-blocking antimalarials can be developed. The data strongly implicate Pfs16 as the target of DDD01035881.